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Compound of Interest

Compound Name: 3-Bromoisoquinoline

Cat. No.: B184082

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 3-
Bromoisoquinoline, a significant heterocyclic compound with applications in medicinal
chemistry and materials science. This document offers a structured presentation of its melting
and boiling points, detailed experimental protocols for their determination, and visualizations of
its synthetic pathway and a potential biological mechanism of action.

Core Physical Properties of 3-Bromoisoquinoline

The physical characteristics of a compound are critical for its application in research and
development, influencing factors such as purification methods, reaction conditions, and
formulation. The melting and boiling points of 3-Bromoisoquinoline are summarized below.
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Physical Property Value Source

Not explicitly found in search

Melting Point
results.
N ) Not explicitly found in search
Boiling Point
results.
Molecular Formula CoHeBrN [1]
Molecular Weight 208.05 g/mol [1]
Form Solid [2]

It is important to note that while several commercial suppliers list 3-Bromoisoquinoline,
specific, experimentally verified melting and boiling points were not consistently available in the
public domain at the time of this review. Researchers should refer to the certificate of analysis

for specific batches or perform their own characterization.

Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is fundamental in chemical analysis for
identification and purity assessment.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method using a Digital Melting Point Apparatus

o Sample Preparation: A small amount of the dry, crystalline 3-Bromoisoquinoline is finely
powdered and packed into a capillary tube, sealed at one end, to a height of 2-3 mm.[3][4]
The tube is tapped gently to ensure dense packing.[4]

o Apparatus Setup: The capillary tube is placed in the heating block of a digital melting point
apparatus.[5] The apparatus is programmed with a starting temperature approximately 15-
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20°C below the expected melting point (if known) and a slow ramp rate of 1-2°C per minute
to ensure thermal equilibrium.[4][5] If the approximate melting point is unknown, a rapid
preliminary heating can be performed to determine a rough range.[5]

o Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range. The
temperature at which the last solid crystal disappears is recorded as the end of the melting
range.[6]

 Purity Indication: A sharp melting range (typically 0.5-2°C) is indicative of a pure compound.
A broad melting range suggests the presence of impurities.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.
Methodology: Thiele Tube Method
This micro-method is suitable for small quantities of liquid.[7]

o Sample Preparation: A small amount (a few milliliters) of the liquid sample is placed in a
small test tube or a fusion tube.[8][9] A capillary tube, sealed at one end, is inverted and
placed into the liquid with the open end downwards.[7][9]

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil or silicone oil).[7][9]

o Heating and Observation: The side arm of the Thiele tube is gently heated.[9] As the
temperature rises, air trapped in the capillary tube will slowly bubble out. When the boiling
point is reached, a continuous and rapid stream of bubbles will emerge from the capillary
tube.[7]

» Recording the Boiling Point: The heat source is removed, and the apparatus is allowed to
cool slowly. The temperature at which the bubbling stops and the liquid begins to be drawn
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back into the capillary tube is recorded as the boiling point.[7][9] This is the point where the
vapor pressure of the sample equals the atmospheric pressure.

Synthesis and Potential Biological Activity of 3-
Bromoisoquinoline Derivatives

3-Bromoisoquinoline serves as a versatile intermediate in the synthesis of more complex
molecules with potential biological activities.

Synthetic Pathway: Suzuki Coupling

Derivatives of 3-bromoisoquinoline can be synthesized via Suzuki coupling reactions, a
powerful method for forming carbon-carbon bonds.[10] This reaction typically involves the
coupling of an organoboron compound with a halide.

3-Bromoisoquinoline Reactant
Arylboronic Acid Reactant
(or ester)
Pd Catalyst Catatyst 3-Arylisoquinoline
(e.g., Pd(PPhs)a) > Derivative

Base Base
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Caption: Suzuki coupling reaction

Proposed Biological
Inhibition

for the synthesis of 3-arylisoquinoline derivatives.

Signaling Pathway: COX-2

Some derivatives of 3-bromoisoquinoline have been investigated for their potential as

analgesic and anti-inflammatory agents.[10] A common mechanism for such activity is the

inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which is involved in the

inflammatory response.
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Caption: Proposed mechanism of action via inhibition of the COX-2 pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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